2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid

• IUPAC Name: 2-[[4-[3-(dimethylamino)-3-oxopropyl]phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C19H20N2O4/c1-21(2)17(22)12-9-13-7-10-14(11-8-13)20-18(23)15-5-3-4-6-16(15)19(24)25/h3-8,10-11H,9,12H2,1-2H3,(H,20,23)(H,24,25)
• InChI Key: VFWKIFMJHJGHRN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid, also known as Dabcyl acid, is a chemical compound that has gained significant attention in scientific research. It is a fluorescent quencher that is commonly used in molecular biology and biochemistry experiments.

Mechanism of Action

The mechanism of action of 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid involves the quenching of fluorescence emitted by a fluorophore. When 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid is in close proximity to a fluorophore, it absorbs the energy emitted by the fluorophore and dissipates it as heat. This process leads to the reduction of fluorescence intensity, making 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid an effective quencher.
Biochemical and Physiological Effects:
2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid has no known biochemical or physiological effects on living organisms. It is an inert compound that does not interact with biological systems.

Advantages and Limitations for Lab Experiments

2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid has several advantages for lab experiments. It is a highly effective quencher that can be used in a wide range of fluorescence-based assays. It is also stable and can be easily synthesized in the laboratory. However, 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid has some limitations. It is not suitable for experiments that require long-term monitoring of fluorescence, as it irreversibly quenches fluorescence. Additionally, 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid can interfere with some assays, leading to false results.

Future Directions

There are several future directions for the use of 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid in scientific research. One potential application is in the development of biosensors for detecting biomolecules such as proteins and nucleic acids. 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid can be used as a quencher in these biosensors, allowing for the detection of specific biomolecules. Another potential application is in the development of new fluorescent probes for imaging biological systems. 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid can be modified to create new fluorescent probes with specific properties, such as increased brightness or sensitivity. Overall, 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid has significant potential for advancing scientific research in a variety of fields.

Synthesis Methods

The synthesis of 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid involves the reaction of 2-aminobenzoic acid with 4-(N,N-dimethylamino)butyric anhydride. This reaction leads to the formation of 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid. The final product is obtained by purification through column chromatography.

Scientific Research Applications

2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid is widely used in scientific research, particularly in molecular biology and biochemistry experiments. It is commonly used as a fluorescent quencher in DNA sequencing, hybridization assays, and other fluorescence-based assays. 2-[({4-[3-(dimethylamino)-3-oxopropyl]phenyl}amino)carbonyl]benzoic acid acid is also used as a substrate for enzymes such as proteases and peptidases in enzyme assays.